Cas no 67885-97-6 ((1R,2R)-4-oxocyclopentane-1,2-dicarboxylic acid)

• Product Name: (1R,2R)-4-oxocyclopentane-1,2-dicarboxylic acid
• CAS No: 67885-97-6
• MF: C₇H₈O₅
• MW: 172.135422706604
• CID: 1727882
• Update Time: 2025-10-28

(1R,2R)-4-oxocyclopentane-1,2-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1R,2R)-4-oxocyclopentane-1,2-dicarboxylic acid
• 1,2-cyclopentanedicarboxylic acid, 4-oxo-, (1R,2R)-
• LogP

• Inchi： 1S/C7H8O5/c8-3-1-4(6(9)10)5(2-3)7(11)12/h4-5H,1-2H2,(H,9,10)(H,11,12)/t4-,5-/m1/s1
• InChI Key： CJSMOECOKYPHSC-RFZPGFLSSA-N
• SMILES： O=C1C[C@@H](C(=O)O)[C@H](C(=O)O)C1

Computed Properties

• Exact Mass: 172.03714

Experimental Properties

• Density: 1.569±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Soluble (150 g/l) (25 º C),
• PSA: 91.67

Additional information on (1R,2R)-4-oxocyclopentane-1,2-dicarboxylic acid

Research Briefing on (1R,2R)-4-oxocyclopentane-1,2-dicarboxylic acid (CAS: 67885-97-6) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound (1R,2R)-4-oxocyclopentane-1,2-dicarboxylic acid (CAS: 67885-97-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a building block for drug development.

Recent studies have highlighted the role of (1R,2R)-4-oxocyclopentane-1,2-dicarboxylic acid as a key intermediate in the synthesis of bioactive molecules. Its chiral structure and functional groups make it an attractive candidate for the development of enantioselective catalysts and chiral auxiliaries. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of novel prostaglandin analogs with improved anti-inflammatory properties.

In the context of drug discovery, researchers have explored the compound's potential as a scaffold for designing enzyme inhibitors. Computational docking studies have shown that the (1R,2R)-configuration of this molecule allows for optimal interactions with the active sites of various target proteins, particularly those involved in inflammatory pathways. This has led to the development of several lead compounds currently undergoing preclinical evaluation.

The pharmacological properties of (1R,2R)-4-oxocyclopentane-1,2-dicarboxylic acid derivatives have been extensively investigated in recent years. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that certain derivatives exhibit potent activity against matrix metalloproteinases (MMPs), suggesting potential applications in cancer therapy and tissue remodeling. The compound's ability to modulate cellular signaling pathways has also been demonstrated in various in vitro and in vivo models.

From a synthetic chemistry perspective, novel methodologies for the efficient production of (1R,2R)-4-oxocyclopentane-1,2-dicarboxylic acid have been developed. Recent advances in biocatalysis and asymmetric synthesis have significantly improved the yield and enantiomeric purity of this compound, making it more accessible for pharmaceutical applications. These developments were highlighted in a 2023 review article in Advanced Synthesis & Catalysis.

Looking forward, the unique structural features of (1R,2R)-4-oxocyclopentane-1,2-dicarboxylic acid continue to inspire new research directions. Current investigations are exploring its potential in drug delivery systems, where its carboxylic acid groups can be utilized for conjugation with therapeutic agents. Additionally, its application in the development of novel biomaterials is being actively researched, particularly in the field of tissue engineering.

In conclusion, (1R,2R)-4-oxocyclopentane-1,2-dicarboxylic acid (CAS: 67885-97-6) represents a versatile and promising compound in chemical biology and pharmaceutical research. The recent advancements in its synthesis and applications underscore its potential as a valuable tool for drug discovery and development. Continued research in this area is expected to yield further insights into its therapeutic potential and expand its utility in medicinal chemistry.